Cas no 15355-79-0 (1,3-diphenyl-2-sulfanylideneimidazolidin-4-one)

1,3-diphenyl-2-sulfanylideneimidazolidin-4-one structure
15355-79-0 structure
Product Name:1,3-diphenyl-2-sulfanylideneimidazolidin-4-one
CAS No:15355-79-0
MF:C15H12N2OS
MW:268.333581924438
MDL:MFCD00437056
CID:2857635
PubChem ID:787340
Update Time:2025-04-21

1,3-diphenyl-2-sulfanylideneimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 1,3-diphenyl-4-oxo-2-thioxoimidazolidine
    • 1-propenylpinacolborane;1,3-Diphenyl-2-thioxo-imidazolidin-4-on;1,3-diphenyl-2-thiono-4-imidazolidinone;1,3-Diphenyl-2-thiohydantoin;1,3-diphenyl-2-thioxo-imidazolidin-4-one;
    • 1,3-diphenyl-2-sulfanylideneimidazolidin-4-one
    • 1,3-diphenyl-2-thiohydantoin
    • STK348632
    • Oprea1_803560
    • CHEMBL1622823
    • WAY-296762-A
    • YMOIBWVYBBDZSD-UHFFFAOYSA-N
    • 1,3-DIPHENYL-2-THIOXO-4-IMIDAZOLIDINONE
    • AKOS000313241
    • 4-Imidazolidinone, 1,3-diphenyl-2-thioxo-
    • 1-phenyl-3-phenyl-2-thiohydantoin
    • EN300-230544
    • 15355-79-0
    • SCHEMBL1685398
    • 1,3-diphenyl-2-thioxoimidazolidin-4-one
    • MDL: MFCD00437056
    • Inchi: 1S/C15H12N2OS/c18-14-11-16(12-7-3-1-4-8-12)15(19)17(14)13-9-5-2-6-10-13/h1-10H,11H2
    • InChI Key: YMOIBWVYBBDZSD-UHFFFAOYSA-N
    • SMILES: S=C1N(C2C=CC=CC=2)C(CN1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 268.06700
  • Monoisotopic Mass: 268.06703418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 55.6Ų

Experimental Properties

  • PSA: 55.64000
  • LogP: 2.95470

1,3-diphenyl-2-sulfanylideneimidazolidin-4-one Pricemore >>

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Enamine
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Enamine
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